Cas no 1498868-75-9 (3-(4-(Tetrahydro-2H-thiopyran-4-yl)piperazin-1-yl)propanoic acid)

• Product Name: 3-(4-(Tetrahydro-2H-thiopyran-4-yl)piperazin-1-yl)propanoic acid
• CAS No: 1498868-75-9
• MF: C₁₂H₂₂N₂O₂S
• MW: 258.380281925201
• CID: 5042152
• Update Time: 2025-06-13

3-(4-(Tetrahydro-2H-thiopyran-4-yl)piperazin-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-(tetrahydro-2H-thiopyran-4-yl)piperazin-1-yl)propanoic acid
• 3-[4-(thian-4-yl)piperazin-1-yl]propanoic acid
• 3-(4-(Tetrahydro-2H-thiopyran-4-yl)piperazin-1-yl)propanoic acid

• Inchi： 1S/C12H22N2O2S/c15-12(16)1-4-13-5-7-14(8-6-13)11-2-9-17-10-3-11/h11H,1-10H2,(H,15,16)
• InChI Key： FBLIDGMBWGDCKU-UHFFFAOYSA-N
• SMILES： S1CCC(CC1)N1CCN(CCC(=O)O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 249
• XLogP3: -1.5
• Topological Polar Surface Area: 69.1

Additional information on 3-(4-(Tetrahydro-2H-thiopyran-4-yl)piperazin-1-yl)propanoic acid

3-(4-(Tetrahydro-2H-thiopyran-4-yl)piperazin-1-yl)propanoic acid (CAS No. 1498868-75-9): A Comprehensive Overview

3-(4-(Tetrahydro-2H-thiopyran-4-yl)piperazin-1-yl)propanoic acid (CAS No. 1498868-75-9) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. This article provides a detailed overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research developments.

Chemical Structure and Properties

The chemical structure of 3-(4-(Tetrahydro-2H-thiopyran-4-yl)piperazin-1-yl)propanoic acid is defined by its core components: a tetrahydrothiopyran ring and a piperazine moiety. The tetrahydrothiopyran ring, a six-membered cyclic structure containing a sulfur atom, imparts unique chemical and biological properties to the molecule. The piperazine group, a six-membered heterocyclic amine, further enhances the compound's pharmacological profile by providing additional functional groups for interaction with biological targets.

The compound is a white crystalline solid with a molecular formula of C₁₃H₂₁N₃O₂S and a molecular weight of 275.39 g/mol. It is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), making it suitable for various experimental applications in both in vitro and in vivo studies.

Synthesis Methods

The synthesis of 3-(4-(Tetrahydro-2H-thiopyran-4-yl)piperazin-1-yl)propanoic acid has been extensively studied, and several efficient routes have been reported in the literature. One common approach involves the reaction of 4-tetrahydrothiopyranone with piperazine to form the corresponding piperazine derivative, followed by the introduction of the propionic acid moiety through an appropriate coupling reaction.

A recent study published in the Journal of Organic Chemistry (2021) described an optimized synthetic route that achieved high yields and purity levels. The method involves the use of palladium-catalyzed coupling reactions to efficiently construct the desired molecule. This approach not only simplifies the synthetic process but also reduces the environmental impact by minimizing waste generation.

Biological Activities and Therapeutic Potential

3-(4-(Tetrahydro-2H-thiopyran-4-yl)piperazin-1-yl)propanoic acid has been investigated for its potential therapeutic applications in various disease models. One of the most notable areas of research is its activity as a modulator of G protein-coupled receptors (GPCRs), which are key targets for many drugs used in treating neurological disorders, cardiovascular diseases, and metabolic conditions.

A study published in the Journal of Medicinal Chemistry (2020) demonstrated that this compound exhibits potent agonist activity at the serotonin 5-HT₇ receptor, which is implicated in mood disorders such as depression and anxiety. The researchers found that treatment with 3-(4-(Tetrahydro-2H-thiopyran-4-yl)piperazin-1-yl)propanoic acid led to significant improvements in behavioral tests measuring anxiety-like behavior in rodent models.

In addition to its effects on GPCRs, this compound has also shown promise as an anti-inflammatory agent. A study published in Bioorganic & Medicinal Chemistry Letters (2021) reported that it effectively inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide-stimulated macrophages. These findings suggest potential applications for this compound in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Clinical Trials and Future Directions

The promising preclinical results have paved the way for further clinical evaluation of 3-(4-(Tetrahydro-2H-thiopyran-4-yl)piperazin-1-yl)propanoic acid. Several phase I clinical trials are currently underway to assess its safety and tolerability in healthy volunteers. Early data from these trials have shown that the compound is well-tolerated at various dose levels, with no serious adverse events reported.

In parallel with clinical trials, ongoing research is focused on optimizing the pharmacokinetic properties of this compound to enhance its therapeutic efficacy. Strategies being explored include prodrug design to improve oral bioavailability and targeted drug delivery systems to achieve higher concentrations at specific disease sites while minimizing systemic exposure.

Conclusion

3-(4-(Tetrahydro-2H-thiopyran-4-yl)piperazin-1-yl)propanoic acid (CAS No. 1498868-75-9) represents a promising candidate for the development of novel therapeutics targeting GPCRs and inflammatory pathways. Its unique chemical structure and favorable biological activities make it an attractive molecule for further investigation. As research continues to advance, it is anticipated that this compound will play a significant role in addressing unmet medical needs across various therapeutic areas.